molecular formula C29H62O2 B3056361 Alcohols, C12-13, ethoxylated propoxylated CAS No. 70750-27-5

Alcohols, C12-13, ethoxylated propoxylated

Cat. No. B3056361
CAS RN: 70750-27-5
M. Wt: 442.8 g/mol
InChI Key: LKDIXIIOWAOFFP-UHFFFAOYSA-N
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Description

“Alcohols, C12-13, ethoxylated propoxylated” is a mixture of ethoxylated propoxylated alcohols of linear or branched C12 to C13 chain lengths . It is used in various applications due to its surfactant properties .


Synthesis Analysis

The synthesis of “Alcohols, C12-13, ethoxylated propoxylated” involves the ethoxylation reaction of C12−14 primary alcohols with ethylene oxide . The catalysts used in the reaction influence the reaction rate, molecular weight distribution of adducts, and formation of byproducts .


Molecular Structure Analysis

The molecular structure of “Alcohols, C12-13, ethoxylated propoxylated” is represented by the chemical formula: RO (CH 2 CH 2 O)X (CH (CH 3)CH 2 O)yH where R=C 12 H 25 -C 15 H 31, x = 5-8 and y = 4-7 .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “Alcohols, C12-13, ethoxylated propoxylated” are influenced by the type of catalyst used. Basic catalysts like NaOH and KOH result in products with a wider molecular weight distribution and high concentration of unreacted primary alcohols. On the other hand, acidic catalysts like BF3 and SbCl4 result in products with a narrower molecular weight distribution but give rise to more byproducts of the reaction .


Physical And Chemical Properties Analysis

“Alcohols, C12-13, ethoxylated propoxylated” is a clear liquid with a rancid odor . It has a melting point of 7.22°C and a boiling point of approximately 287°C at 101.3 kPa . Its density is 926 kg/m3 at 15.56°C . It has a partition coefficient (log Kow) of 5.06 at 25°C and its water solubility ranges from 0.007 to 0.063 g/L at 25°C .

Mechanism of Action

“Alcohols, C12-13, ethoxylated propoxylated” act as surface active agents that lower the interfacial tension between two liquids. They can break down fats and oils in cosmetics and detergents .

Safety and Hazards

“Alcohols, C12-13, ethoxylated propoxylated” is classified as a flammable material. It can cause irritation to the skin, eyes, and respiratory system . It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised .

Future Directions

The selection of suitable catalysts for the synthesis of narrowly distributed ethoxylated products under suitable reaction conditions has long been the focus of research . The aim is to compare the performances of different catalysts in a homogeneous way .

properties

IUPAC Name

1-ethoxydodecane;1-propoxydodecane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H32O.C14H30O/c1-3-5-6-7-8-9-10-11-12-13-15-16-14-4-2;1-3-5-6-7-8-9-10-11-12-13-14-15-4-2/h3-15H2,1-2H3;3-14H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LKDIXIIOWAOFFP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCOCC.CCCCCCCCCCCCOCCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H62O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40963928
Record name 1-Ethoxydodecane--1-propoxydodecane (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40963928
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

442.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Ethoxydodecane;1-propoxydodecane

CAS RN

70750-27-5, 477567-18-3
Record name Alcohols, C12-13, ethoxylated propoxylated
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070750275
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Alcohols, C12-13, ethoxylated propoxylated
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 1-Ethoxydodecane--1-propoxydodecane (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40963928
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Alcohols, C12-13, ethoxylated propoxylated
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